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Compound of Interest

Compound Name: Reactive yellow 175

Cat. No.: B1174809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of C.I. Reactive Yellow 175 (CAS No. 149315-85-5) in the dyeing of cellulose fibers (e.g.,

cotton, linen, viscose) and their blends. The information is intended to serve as a foundational

guide for laboratory-scale applications, enabling reproducible and optimized dyeing processes.

Introduction and Mechanism of Action
Reactive Yellow 175 is an anionic reactive dye that forms a covalent bond with the hydroxyl

groups of cellulose fibers. This chemical bond imparts high wash fastness and vibrant

coloration to the textile substrate. The fixation process is dependent on alkaline conditions,

which activate the cellulose fiber, making it nucleophilic. The reaction typically proceeds via a

nucleophilic substitution or addition mechanism, where the cellulose anion attacks the

electrophilic center of the reactive dye molecule, forming a stable ether linkage. This process

requires precise control of pH, temperature, and electrolyte concentration to ensure optimal

dye uptake and fixation while minimizing dye hydrolysis, a competing reaction where the dye

reacts with water instead of the fiber.

Application Parameters: Exhaust Dyeing
The exhaust dyeing method is a common laboratory and industrial process where the textile

substrate is circulated through a dye bath containing the necessary dyes and auxiliaries. The
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parameters below are typical for a vinyl sulfone-type reactive dye and should be optimized for

specific substrates and desired shade depths.

Table 1: Recommended Recipe for Exhaust Dyeing

Parameter
Pale Shades (≤
1.0% owf)

Medium Shades
(1.0 - 3.0% owf)

Dark Shades (≥
3.0% owf*)

Reactive Yellow 175 0.1 - 1.0% 1.0 - 3.0% 3.0 - 5.0%

Glauber's Salt (g/L) 20 - 40 40 - 60 60 - 80

Soda Ash (g/L) 10 - 15 15 - 20 20 - 25

Wetting Agent (g/L) 0.5 - 1.0 0.5 - 1.0 0.5 - 1.0

Sequestering Agent

(g/L)
0.5 - 1.0 0.5 - 1.0 0.5 - 1.0

Liquor Ratio 1:15 - 1:20 1:10 - 1:15 1:10

Dyeing Temperature 60°C 60°C 60°C

Fixation Time (min) 45 - 60 60 - 75 75 - 90

% owf = on weight of fiber

Detailed Experimental Protocol: Exhaust Dyeing
This protocol outlines a standard laboratory procedure for dyeing a 10-gram sample of scoured

and bleached cotton fabric to a medium shade (2% owf).

3.1. Materials and Reagents

10 g scoured and bleached cotton fabric

Reactive Yellow 175 dye powder

Glauber's Salt (anhydrous Na₂SO₄)

Soda Ash (anhydrous Na₂CO₃)
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Non-ionic wetting agent

Sequestering agent (e.g., EDTA)

Acetic acid (for neutralization)

Non-ionic soaping agent

Distilled or deionized water

Laboratory dyeing apparatus (e.g., beaker dyeing machine)

Beakers, graduated cylinders, and a precision scale

3.2. Pre-treatment of Substrate Ensure the cellulose substrate is properly scoured and

bleached to remove impurities like waxes, pectins, and sizing agents. This step is critical for

achieving level and reproducible dyeing. The fabric should be wetted out in deionized water

before introduction to the dye bath.

3.3. Dye Bath Preparation

Calculate the required volume of water for a 1:15 liquor ratio (10 g fabric x 15 = 150 mL total

volume).

In a beaker, weigh and dissolve the required auxiliaries in approximately 100 mL of water at

room temperature:

Glauber's Salt: 60 g/L corresponds to 0.150 L * 60 g/L = 9.0 g.

Wetting Agent: 1.0 g/L corresponds to 0.150 L * 1.0 g/L = 0.15 g.

Sequestering Agent: 1.0 g/L corresponds to 0.150 L * 1.0 g/L = 0.15 g.

Prepare the dye stock solution. Weigh 0.2 g (2% of 10 g) of Reactive Yellow 175 powder

and paste it with a small amount of cold water. Dissolve the paste by adding approximately

25 mL of warm water (40-50°C), stirring continuously.
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Prepare the alkali solution. Weigh 3.0 g of Soda Ash (20 g/L * 0.150 L) and dissolve it in 25

mL of water. Keep this solution separate.

3.4. Dyeing Procedure

Set the laboratory dyeing machine to 30°C.

Add the dissolved salt and auxiliary solution to the dye pot. Add the wetted fabric sample.

Run the machine for 10 minutes to ensure even distribution of chemicals.

Add the prepared dye stock solution to the bath.

Raise the temperature to 60°C at a rate of 1.5°C per minute.

Run the machine for 30 minutes at 60°C to allow for dye migration and leveling.

Add the prepared soda ash solution to the dye bath over a period of 5-10 minutes to initiate

fixation.

Continue the dyeing process at 60°C for 60 minutes for fixation.

After fixation, drop the dye bath and rinse the fabric sample with cold water.

3.5. Post-Dyeing Washing-Off (Soaping) This sequence is crucial for removing unfixed and

hydrolyzed dye, ensuring optimal fastness properties.

Cold Rinse: Rinse the dyed fabric thoroughly under cold running water for 5 minutes.

Hot Rinse: Rinse the fabric in hot water (70°C) for 10 minutes.

Neutralization: Prepare a bath with 1.0 g/L acetic acid at 40°C. Treat the fabric for 10 minutes

to neutralize residual alkali.

Soaping: Prepare a bath with 2.0 g/L non-ionic soaping agent at 95°C (near boil). Treat the

fabric for 15 minutes. This step removes hydrolyzed dye.

Hot Rinse: Rinse again in hot water (70°C) for 10 minutes.
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Cold Rinse: Final rinse in cold water.

Squeeze the excess water and air-dry the fabric.

Visualizations
Diagram 1: Experimental Workflow for Exhaust Dyeing
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Caption: Workflow for the exhaust dyeing of cellulose fibers.
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Diagram 2: Chemical Fixation Pathway
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Caption: Simplified pathway of reactive dye fixation on cellulose.

To cite this document: BenchChem. [Application Notes for Dyeing Cellulose Fibers with
Reactive Yellow 175]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174809#reactive-yellow-175-for-dyeing-cellulose-
fibers-and-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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